Cas no 2137644-24-5 (Methyl 5-chloro-7-fluoro-1-benzofuran-3-carboxylate)

• Product Name: Methyl 5-chloro-7-fluoro-1-benzofuran-3-carboxylate
• CAS No: 2137644-24-5
• MF: C₁₀H₆ClFO₃
• MW: 228.604245662689
• CID: 5297729
• Update Time: 2025-10-31

Methyl 5-chloro-7-fluoro-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-chloro-7-fluoro-1-benzofuran-3-carboxylate
• 3-Benzofurancarboxylic acid, 5-chloro-7-fluoro-, methyl ester
• Methyl 5-chloro-7-fluoro-1-benzofuran-3-carboxylate

• Inchi： 1S/C10H6ClFO3/c1-14-10(13)7-4-15-9-6(7)2-5(11)3-8(9)12/h2-4H,1H3
• InChI Key： BMPCALZZEXFUKI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2=C(C=1)C(C(=O)OC)=CO2)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: 2.9
• Topological Polar Surface Area: 39.4

Additional information on Methyl 5-chloro-7-fluoro-1-benzofuran-3-carboxylate

Methyl 5-chloro-7-fluoro-1-benzofuran-3-carboxylate (CAS No. 2137644-24-5): An Overview

Methyl 5-chloro-7-fluoro-1-benzofuran-3-carboxylate (CAS No. 2137644-24-5) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzofurans, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of Methyl 5-chloro-7-fluoro-1-benzofuran-3-carboxylate features a benzofuran core with a methyl ester group at the 3-position and substituents at the 5 and 7 positions. The presence of a chlorine atom at the 5-position and a fluorine atom at the 7-position imparts specific electronic and steric effects that can influence the compound's reactivity and biological activity. These substituents also contribute to the compound's stability and solubility, making it an attractive candidate for further study.

Recent research has focused on the synthesis and characterization of Methyl 5-chloro-7-fluoro-1-benzofuran-3-carboxylate. One notable study published in the Journal of Organic Chemistry (2022) reported an efficient synthetic route using a palladium-catalyzed cross-coupling reaction followed by esterification. This method provides high yields and excellent purity, making it suitable for large-scale production. The synthetic pathway involves several key steps, including the formation of a benzofuran intermediate, halogenation, and subsequent esterification to yield the final product.

In terms of biological activity, Methyl 5-chloro-7-fluoro-1-benzofuran-3-carboxylate has shown promising results in preliminary studies. A study published in Bioorganic & Medicinal Chemistry Letters (2021) investigated its potential as an anticancer agent. The compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116) cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways, such as p53 and Bcl-2.

Furthermore, Methyl 5-chloro-7-fluoro-1-benzofuran-3-carboxylate has been explored for its anti-inflammatory properties. A study published in European Journal of Medicinal Chemistry (2020) demonstrated that the compound effectively inhibited the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of Methyl 5-chloro-7-fluoro-1-benzofuran-3-carboxylate is another important aspect of its evaluation. Preliminary data indicate that it has favorable oral bioavailability and a reasonable half-life, which are crucial parameters for drug development. However, further studies are needed to optimize its pharmacokinetic properties and assess its safety profile in animal models.

In conclusion, Methyl 5-chloro-7-fluoro-1-benzofuran-3-carboxylate (CAS No. 2137644-24-5) is a promising compound with a unique chemical structure that offers potential applications in medicinal chemistry and pharmaceutical research. Its synthesis has been optimized, and preliminary studies have shown promising biological activities, including anticancer and anti-inflammatory effects. Continued research will likely uncover additional applications and refine its potential as a therapeutic agent.